Cas no 1038778-91-4 (tert-butyl N-(2-iodo-5-methylphenyl)carbamate)
1038778-91-4 structure
Product Name:tert-butyl N-(2-iodo-5-methylphenyl)carbamate
CAS No:1038778-91-4
MF:C12H16INO2
MW:333.165415763855
CID:5618763
PubChem ID:121003345
Update Time:2023-11-24
tert-butyl N-(2-iodo-5-methylphenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28295976
- tert-Butyl (2-iodo-5-methylphenyl)carbamate
- CS-0372261
- 1038778-91-4
- tert-butyl N-(2-iodo-5-methylphenyl)carbamate
- Carbamic acid, N-(2-iodo-5-methylphenyl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C12H16INO2/c1-8-5-6-9(13)10(7-8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
- InChI Key: RWGFCWFGZLWDPZ-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C)C=C1NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 333.02258g/mol
- Monoisotopic Mass: 333.02258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.536±0.06 g/cm3(Predicted)
- Melting Point: 79.5-82 °C
- Boiling Point: 309.4±35.0 °C(Predicted)
- pka: 13.08±0.70(Predicted)
tert-butyl N-(2-iodo-5-methylphenyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28295976-1g |
tert-butyl N-(2-iodo-5-methylphenyl)carbamate |
1038778-91-4 | 1g |
$485.0 | 2023-09-07 | ||
| Enamine | EN300-28295976-5g |
tert-butyl N-(2-iodo-5-methylphenyl)carbamate |
1038778-91-4 | 5g |
$1406.0 | 2023-09-07 | ||
| Enamine | EN300-28295976-10g |
tert-butyl N-(2-iodo-5-methylphenyl)carbamate |
1038778-91-4 | 10g |
$2085.0 | 2023-09-07 | ||
| Enamine | EN300-28295976-0.05g |
tert-butyl N-(2-iodo-5-methylphenyl)carbamate |
1038778-91-4 | 95.0% | 0.05g |
$407.0 | 2025-03-19 | |
| Enamine | EN300-28295976-0.1g |
tert-butyl N-(2-iodo-5-methylphenyl)carbamate |
1038778-91-4 | 95.0% | 0.1g |
$427.0 | 2025-03-19 | |
| Enamine | EN300-28295976-0.25g |
tert-butyl N-(2-iodo-5-methylphenyl)carbamate |
1038778-91-4 | 95.0% | 0.25g |
$447.0 | 2025-03-19 | |
| Enamine | EN300-28295976-0.5g |
tert-butyl N-(2-iodo-5-methylphenyl)carbamate |
1038778-91-4 | 95.0% | 0.5g |
$465.0 | 2025-03-19 | |
| Enamine | EN300-28295976-1.0g |
tert-butyl N-(2-iodo-5-methylphenyl)carbamate |
1038778-91-4 | 95.0% | 1.0g |
$485.0 | 2025-03-19 | |
| Enamine | EN300-28295976-2.5g |
tert-butyl N-(2-iodo-5-methylphenyl)carbamate |
1038778-91-4 | 95.0% | 2.5g |
$949.0 | 2025-03-19 | |
| Enamine | EN300-28295976-5.0g |
tert-butyl N-(2-iodo-5-methylphenyl)carbamate |
1038778-91-4 | 95.0% | 5.0g |
$1406.0 | 2025-03-19 |
tert-butyl N-(2-iodo-5-methylphenyl)carbamate Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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